2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid

• IUPAC Name: 2-[(3,4-dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid
• InChI: InChI=1S/C16H17NO6S/c1-10-4-6-13(12(8-10)16(18)19)17-24(20,21)11-5-7-14(22-2)15(9-11)23-3/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: JFIBOSHCLXTKNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)OC)C(=O)O
• Molecular Formula: C16H17NO6S
• Molecular Weight: 351.4 g/mol

Description

2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid is a chemical compound that is commonly used in scientific research. It is also known as Methyl 2-[(3,4-dimethoxyphenyl)sulfonylamino]-5-methylbenzoate or Methyl 2-[(3,4-dimethoxyphenyl)sulfonyl]amino]-5-methylbenzoate. The compound has a molecular formula of C17H19NO6S and a molecular weight of 377.40 g/mol.

Mechanism of Action

The mechanism of action of 2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid involves the inhibition of protein-protein interactions between c-Myc and Max. The compound binds to the c-Myc protein and prevents it from interacting with Max. This inhibition leads to the downregulation of c-Myc target genes, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid have been extensively studied in vitro. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In addition, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, the compound has been shown to inhibit angiogenesis, the formation of new blood vessels that is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid in lab experiments is its specificity for the c-Myc protein. The compound has been shown to selectively inhibit the interaction between c-Myc and Max, without affecting other protein-protein interactions. However, one limitation of using the compound is its low solubility in water, which can make it difficult to use in some experimental systems.

Future Directions

In the future, 2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid could be used as a therapeutic agent for cancer treatment. However, further studies are needed to determine the efficacy and safety of the compound in vivo. In addition, the compound could be used as a tool compound to study the role of protein-protein interactions in other diseases, such as neurodegenerative diseases. Furthermore, the synthesis of analogs of the compound could lead to the development of more potent and selective inhibitors of c-Myc.

Synthesis Methods

The synthesis of 2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid involves a multi-step process. Initially, the starting material, 3,4-dimethoxybenzaldehyde, is reacted with methyl 2-bromo-5-methylbenzoate in the presence of a base to form the corresponding ester. The ester is then treated with sulfonamide and base to form 2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid.

Scientific Research Applications

2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid is commonly used in scientific research as a tool compound to study the role of protein-protein interactions. The compound has been shown to inhibit the interaction between the transcription factor, c-Myc, and its binding partner, Max. This inhibition leads to the downregulation of c-Myc target genes, which are involved in cell proliferation and survival. Therefore, 2-[(3,4-Dimethoxyphenyl)sulfonylamino]-5-methylbenzoic acid is a potential therapeutic agent for cancer treatment.